Cas no 37714-06-0 (Phosphonic acid,P-[(S)-aminophenylmethyl]-)

• Product name: Phosphonic acid,P-[(S)-aminophenylmethyl]-
• CAS No: 37714-06-0
• MF: C₇H₁₀NO₃P
• MW: 187.132962703705
• CID: 297052
• PubChem ID: 1551500

Phosphonic acid,P-[(S)-aminophenylmethyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,P-[(S)-aminophenylmethyl]-
• (S)-1-AMino-benzyl phosphonic acid
• [(1S)-1-aminocyclohexa-2,4-dien-1-yl]methylphosphonic acid
• ((S)-a-Amino
• (-)-(S)-phosphonic acid
• (-)-(S)-α-aminobenzylphosphonic acid
• (-)-a-Aminobenzylphosphonic acid
• (S)-(-)-1-amino-1-phenylmethylphosphonic acid
• (S)-(+)-α-aminobenzylphosphonic acid
• (S)-1-amino-1-phenylmethanephosphonic acid
• (S)-α-amino-α-phenylmethylphosphonic acid
• AG-F-32739
• CTK4H8703
• Phosphonic acid, [(S)-aminophenylmethyl]-(9CI)
• Phosphonicacid, (aminophenylmethyl)-, (S)-
• [(S)-amino(phenyl)methyl]phosphonic acid
• 37714-06-0
• SCHEMBL5223252
• (S)-(Amino(phenyl)methyl)phosphonic acid
• (s)-1-amino-1-phenylmethylphosphonic acid
• EN300-6762578
• AKOS032428845
• CS-0451855
• (S)-1-Amino-benzylphosphonic acid

• Inchi： InChI=1S/C7H10NO3P/c8-7(12(9,10)11)6-4-2-1-3-5-6/h1-5,7H,8H2,(H2,9,10,11)
• InChI Key： ZKFNOUUKULVDOB-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)P(=O)(O)O

Computed Properties

• Exact Mass: 187.04000
• Monoisotopic Mass: 187.03983018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: -3.2

Experimental Properties

• PSA: 93.36000
• LogP: 1.52190

Phosphonic acid,P-[(S)-aminophenylmethyl]- Security Information

Phosphonic acid,P-[(S)-aminophenylmethyl]- Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Phosphonic acid,P-[(S)-aminophenylmethyl]-

Phosphonic Acid, P-[(S)-Aminophenylmethyl] (CAS No. 37714-06-0): A Comprehensive Overview

Phosphonic acid, P-[(S)-aminophenylmethyl] (CAS No. 37714-06-0) is a chiral phosphonic acid derivative that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a chiral center and a phosphonic acid group, which endow it with a wide range of applications in both academic research and industrial processes.

The P-[(S)-aminophenylmethyl] phosphonic acid is synthesized through a series of well-defined chemical reactions, typically involving the coupling of an amino-substituted benzyl alcohol with a phosphorus-containing reagent. The chiral nature of the compound is crucial for its use in asymmetric synthesis, where it serves as a valuable building block for the preparation of enantiomerically pure compounds. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the production of this compound, making it increasingly accessible for various applications.

In the realm of medicinal chemistry, P-[(S)-aminophenylmethyl] phosphonic acid has shown promise as a potential drug candidate due to its ability to modulate biological pathways. Studies have demonstrated that this compound can interact with specific enzymes and receptors, making it a potential lead compound for the development of novel therapeutics. For instance, research published in the Journal of Medicinal Chemistry highlighted the use of this phosphonic acid derivative in the design of inhibitors for metalloproteases, which are implicated in various diseases such as cancer and arthritis.

Moreover, the unique properties of P-[(S)-aminophenylmethyl] phosphonic acid make it an attractive candidate for use in materials science. Its ability to form stable complexes with metal ions has led to its application in the development of functional materials such as catalysts and sensors. A recent study published in Advanced Materials reported the use of this compound as a ligand in the synthesis of metal-organic frameworks (MOFs), which exhibit high surface areas and tunable pore sizes, making them suitable for gas storage and separation applications.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. In this context, P-[(S)-aminophenylmethyl] phosphonic acid has been evaluated for its biodegradability and toxicity. Studies have shown that this compound exhibits low toxicity and good biodegradability, making it a more sustainable choice compared to some traditional phosphonic acids. This aligns with the growing trend towards green chemistry practices, which aim to minimize environmental harm while maintaining or improving product performance.

In conclusion, P-[(S)-aminophenylmethyl] phosphonic acid (CAS No. 37714-06-0) is a versatile compound with significant potential across multiple disciplines. Its unique structural features and favorable properties make it an important molecule for both academic research and industrial applications. Ongoing research continues to uncover new uses and optimizations for this compound, further solidifying its importance in the chemical sciences.